Cas no 2229345-94-0 (1-(4,5-difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(4,5-difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229345-94-0
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 6107311
• PubChem ID: 165665910
• Update Time: 2025-10-23

1-(4,5-difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol
• EN300-1951264
• 2229345-94-0

• Inchi： 1S/C8H5F4NO3/c9-4-1-3(7(14)8(11)12)6(13(15)16)2-5(4)10/h1-2,7-8,14H
• InChI Key： ODOLJEOUOHFBJR-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C(=CC=1[N+](=O)[O-])F)F)O)F

Computed Properties

• Exact Mass: 239.02055567g/mol
• Monoisotopic Mass: 239.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4,5-difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol

1-(4,5-Difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol (CAS No. 2229345-94-0)

1-(4,5-Difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol, also known by its CAS registry number 2229345-94-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a nitrophenyl group substituted with fluorine atoms and a difluoroethanol moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 1-(4,5-Difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol consists of a benzene ring with three substituents: a nitro group (-NO₂) at the 2-position and two fluorine atoms at the 4 and 5 positions. Attached to this aromatic ring is an ethanolic group (-CH(OH)CF₂-) at the 1-position. This arrangement creates a molecule with high symmetry and electronic diversity, which is crucial for its reactivity and potential uses in chemical synthesis.

Recent studies have highlighted the importance of fluorinated compounds like CAS No. 2229345-94-0 in drug discovery and materials development. The presence of fluorine atoms in the molecule enhances its lipophilicity and stability, making it an attractive candidate for designing bioactive molecules. Researchers have explored its role as an intermediate in the synthesis of complex organic molecules, particularly those with potential pharmacological activity.

In terms of synthesis, 1-(4,5-Difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol can be prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The starting material typically involves a fluorinated benzene derivative, which undergoes nitration to introduce the nitro group. Subsequent steps involve the introduction of the ethanolic group through nucleophilic substitution or coupling reactions.

The compound's chemical stability and reactivity make it suitable for use in various industrial processes. For instance, it has been employed as an intermediate in the production of advanced materials such as high-performance polymers and specialty chemicals. Its ability to undergo both nucleophilic and electrophilic substitutions makes it versatile in different synthetic pathways.

In addition to its industrial applications, CAS No. 2229345-94-0 has gained attention in academic research for its unique electronic properties. Studies have shown that the compound exhibits interesting optical and electronic characteristics due to the conjugation between the aromatic ring and the nitro group. These properties make it a promising candidate for applications in optoelectronic devices and sensors.

The environmental impact of 1-(4,5-Difluoro-2-nitrophenyl)-2,2-difluoroethan-1-ol has also been a topic of recent research. Scientists are investigating its biodegradability and potential toxicity to ensure safe handling and disposal practices. Preliminary findings suggest that while the compound is stable under normal conditions, it may undergo slow degradation under specific environmental conditions.

In conclusion, CAS No. 2229345-94-0, or 1-(4,5-Difluoro-2-nitrophenyl)-